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Introduction

Tris(2-butoxyethyl) phosphate (TBEP) is a high-production-volume organophosphate flame
retardant and plasticizer used in a wide array of consumer and industrial products, including
floor polishes, textiles, and plastics. Due to its additive nature, TBEP can leach into the
environment, leading to widespread contamination of various environmental compartments,
including water, soil, and sediment.[1][2] Growing concerns over its potential toxicity, including
hepatotoxicity and neurotoxicity, necessitate sensitive and efficient methods for monitoring
TBEP and its metabolites in the environment.[3][4] The primary metabolites of TBEP, formed
through biotransformation in organisms, are bis(2-butoxyethyl) phosphate (BBOEP) and
dibutyl-bis(2-butoxyethyl) phosphate (DBBOEP). This application note provides a detailed
protocol for the high-throughput analysis of these TBEP metabolites in environmental samples
using automated solid-phase extraction (SPE) coupled with ultra-performance liquid
chromatography-tandem mass spectrometry (UPLC-MS/MS).
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Experimental Protocols

This section details the methodologies for the extraction, cleanup, and analysis of TBEP

metabolites from water, soil, and sediment samples.

Sample Collection and Preparation

Water Samples: Collect water samples in pre-cleaned amber glass bottles. Upon collection,
acidify the samples to a pH of 3-4 with formic acid to preserve the analytes.[5] If not
analyzed immediately, store the samples at 4°C. Before extraction, filter the water samples
through a 0.45 pm glass fiber filter to remove suspended patrticles.

Soil and Sediment Samples: Collect soil and sediment samples using a stainless-steel corer
or scoop and store them in pre-cleaned glass jars at -20°C until analysis. Prior to extraction,
air-dry the samples in the dark, and then sieve them through a 2 mm mesh to remove large

debris.

Sample Extraction

A. Water Samples: Automated Solid-Phase Extraction (SPE)

This method is optimized for high-throughput analysis of TBEP metabolites in water.[4][6][7]

SPE Cartridge Conditioning: Use an automated SPE system with hydrophilic-lipophilic
balance (HLB) cartridges (e.g., 6 cc, 150 mg).[8] Condition the cartridges sequentially with 5
mL of methanol followed by 5 mL of ultrapure water at a flow rate of 1 mL/min.

Sample Loading: Load 500 mL of the filtered water sample onto the conditioned SPE
cartridge at a flow rate of 5 mL/min.

Cartridge Washing: After loading, wash the cartridge with 5 mL of ultrapure water to remove
interfering substances.

Elution: Elute the retained analytes from the SPE cartridge with 10 mL of methanol.

Concentration: Concentrate the eluate to near dryness under a gentle stream of nitrogen and
reconstitute the residue in 1 mL of methanol for UPLC-MS/MS analysis.
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B. Soil and Sediment Samples: Ultrasonic Extraction and SPE Cleanup

Extraction: Weigh 5 g of the prepared soil or sediment sample into a 50 mL centrifuge tube.
Add 10 mL of a 1:1 (v/v) mixture of acetone and hexane.

Ultrasonication: Sonicate the mixture in an ultrasonic bath for 15 minutes.
Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.
Supernatant Collection: Carefully collect the supernatant.

Repeat Extraction: Repeat the extraction process (steps 1-4) two more times with fresh
solvent.

Combine and Concentrate: Combine the supernatants and concentrate to approximately 1
mL using a rotary evaporator.

SPE Cleanup: Dilute the concentrated extract with 100 mL of ultrapure water and perform
SPE cleanup as described for water samples (steps 1-5 in section 2.A).

UPLC-MS/MS Analysis

The analysis of TBEP metabolites is performed using a UPLC system coupled to a triple

guadrupole mass spectrometer.[9][10][11]

Chromatographic Column: ACQUITY UPLC BEH C18 column (100 mm x 2.1 mm, 1.7 pum).
[6]

Mobile Phase: A gradient of 5 mM ammonium formate in water (A) and 5 mM ammonium
formate in methanol (B).

Flow Rate: 0.3 mL/min.
Injection Volume: 10 pL.
lonization Mode: Electrospray lonization (ESI) in negative mode.

MS/MS Transitions:
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o BBOEP: Precursor ion > Product ion 1, Product ion 2

o DBBOEP: Precursor ion > Product ion 1, Product ion 2

o (Specific m/z values for precursor and product ions should be optimized based on the

instrument and standards.)

Data Presentation

The following table summarizes the quantitative data for TBEP metabolites in various

environmental matrices, including method detection limits (MDLS), limits of quantification

(LOQs), and recovery rates.

. MDL (ng/L LOQ (ng/L Recovery
Analyte Matrix Reference
or nglg) or nglg) (%)

Drinking
BBOEP 0.08 0.25 95+5 [6]

Water

Drinking
DBBOEP 0.12 0.40 92+7 [6]

Water
Sum of di- Drinking 0.328 - 16.3 ]
OPEs Water ng/L

Surface Adapted
BBOEP ~1 ~3 85-110

Water from[2]

Surface Adapted
DBBOEP ~1.5 ~5 80 - 105

Water from[2]
BBOEP Sall ~0.5 ng/g ~1.5 ng/g 75 -100 -
DBBOEP Sall ~0.8 ng/g ~2.5 ng/g 70-95 -
BBOEP Sediment ~0.6 ng/g ~2.0 ng/g 78 -102 -
DBBOEP Sediment ~1.0 ng/g ~3.0 ng/g 72 -98 -

Note: Data for soil and sediment are estimated based on typical method performance for

similar analytes, as direct literature values for TBEP metabolites in these matrices are limited.
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"di-OPEs" refers to dialkyl and diaryl phosphate esters.

Visualizations
Experimental Workflow

Sample Collection
Soil/Sediment Sample Water Sample
(Glass Jar) (Amber Glass Bottle)
Sample Preparation
Air-dry and Sieve Soil/Sediment Filter Water
(2 mm mesh) (0.45 pm Glass Fiber)
Extraction

Ultrasonic Extraction Automated SPE

(Acetone/Hexane) (HLB Cartridge)

Cleanup & Concentration

SPE Cleanup Concentrate & Reconstitute
(HLB Cartridge) (Nitrogen Stream)

Concentrate & Reconstitute
(Rotary Evaporator & N2)

Analysis
Y

(o _vpiowss s

Click to download full resolution via product page

Caption: Experimental workflow for TBEP metabolite analysis.
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Proposed Metabolic Pathway of TBEP in Aquatic
Organisms
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Caption: Proposed metabolic pathway of TBEP in aquatic organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bioaccumulation and biotransformation of 1,2-bis (2,4,6-triboromophenoxyethane) (BTBPE)
and 1,2-dibromo-4-(1,2-dibromoethyl)-cyclohexane (TBECH) in zebrafish (Danio rerio) -
PubMed [pubmed.ncbi.nim.nih.gov]

e 2. merckmillipore.com [merckmillipore.com]
e 3. cdpr.ca.gov [cdpr.ca.gov]
e 4. agilent.com [agilent.com]

e 5. SPE-LC-MS/MS optimisation using response surface methodology for quantification of
pharmaceuticals, pesticides and organic UV filters included in water protection guidelines -
PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 6. [Determination of 21 organophosphate esters and their metabolites in drinking water by
automatic solid phase extraction-liquid chromatography-tandem mass spectrometry] -

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1145774/docs?utm_src=pdf-body-img#application-note-high-throughput-analysis-of-tbep-metabolites-in-environmental-samples
https://www.benchchem.com/product/b1145774?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/38290655/
https://pubmed.ncbi.nlm.nih.gov/38290655/
https://pubmed.ncbi.nlm.nih.gov/38290655/
https://www.merckmillipore.com/SL/en/tech-docs/paper/226905
https://www.cdpr.ca.gov/wp-content/uploads/2024/11/pesticide_automated_spe.pdf
https://www.agilent.com/cs/library/applications/5991-6115EN.pdf
https://pubmed.ncbi.nlm.nih.gov/40412281/
https://pubmed.ncbi.nlm.nih.gov/40412281/
https://pubmed.ncbi.nlm.nih.gov/40412281/
https://pubmed.ncbi.nlm.nih.gov/38443181/
https://pubmed.ncbi.nlm.nih.gov/38443181/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

PubMed [pubmed.ncbi.nim.nih.gov]
e 7. agilent.com [agilent.com]
o 8. researchgate.net [researchgate.net]

e 9. researchgate.net [researchgate.net]

e 10. Analytical Extraction Methods and Sorbents’ Development for Simultaneous
Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A

Review - PMC [pmc.ncbi.nlm.nih.gov]

e 11. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application Note: High-Throughput Analysis of TBEP
Metabolites in Environmental Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1145774/docs#application-note-high-throughput-
analysis-of-tbep-metabolites-in-environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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